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Compound of Interest

Compound Name: Fullerene C70

Cat. No.: B051282

Essential guidance for the safe handling and disposal of Fullerene C70, ensuring the
protection of personnel and the environment.

This document provides a comprehensive, step-by-step guide for researchers, scientists, and
drug development professionals on the proper disposal procedures for Fullerene C70.
Adherence to these protocols is critical for maintaining laboratory safety and regulatory
compliance. Fullerene C70, a carbon nanomaterial, requires specialized handling due to its
potential health hazards, including serious eye and respiratory irritation.

Immediate Safety and Handling

Before beginning any work with Fullerene C70, it is imperative to consult the Safety Data
Sheet (SDS). The primary hazards associated with Fullerene C70 are its potential to cause
serious eye irritation and respiratory irritation. It is also classified as a flammable solid.[1][2][3]

Key safety precautions include:

o Ventilation: Always handle Fullerene C70 in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize the risk of inhalation.[2][3][4]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes, but
is not limited to:

o Safety goggles with side shields or a face shield.[3][4]
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o Chemical-resistant gloves (e.g., nitrile).[2][4]
o Alab coat or other protective clothing.[3]

e Avoid Dust Formation: Take extreme care to avoid the generation of dust when handling
Fullerene C70 powder.[2][3]

e Personal Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.

[2]14]

Spill Management

In the event of a Fullerene C70 spill, immediate and appropriate action is necessary to prevent
exposure and contamination.

For small, contained spills:
o Restrict Access: Immediately alert others in the vicinity and restrict access to the spill area.
» Containment: Cover the spill with an absorbent material to prevent further dispersal.

e Collection: Carefully sweep or scoop the spilled material into a designated, sealable waste
container. Avoid dry sweeping, which can generate dust. If possible, use a vacuum cleaner
equipped with a HEPA filter.[4]

» Decontamination: Clean the spill area with a damp cloth or paper towels.

o Disposal: All materials used for cleanup (absorbent pads, contaminated PPE, etc.) must be
disposed of as hazardous waste.

For large or uncontained spills, evacuate the area and contact your institution's environmental
health and safety (EHS) office for assistance.

Quantitative Exposure and Waste Data

Currently, there are no specific occupational exposure limits (OELS) established for Fullerene
C70 by major regulatory bodies. Similarly, specific quantitative waste concentration thresholds
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for carbon nanomaterials are not yet widely defined. The following table summarizes the
available information.

Parameter Value Source/Regulation

Occupational Exposure Limit

Not Established OSHA, NIOSH, ACGIH
(OEL)
NIOSH REL (Carbon 1 pg/m3 (elemental carbon, 8-
NIOSH
Nanotubes) hr TWA)
o Institutional & Local
Waste Classification Hazardous Waste ]
Regulations
Recommended Disposal ) ]
Incineration Safety Data Sheets

Method

Note: The NIOSH Recommended Exposure Limit (REL) for carbon nanotubes is provided for
reference, as a specific limit for Fullerene C70 has not been established.

Step-by-Step Disposal Procedure

The recommended method for the disposal of Fullerene C70 is through a licensed and
accredited waste disposal contractor, typically via incineration.[4] Do not dispose of Fullerene
C70 with regular trash or down the drain.[4]

o Waste Segregation: All Fullerene C70 waste, including pure material, contaminated labware
(e.g., vials, pipette tips), and contaminated PPE, must be segregated from other laboratory
waste streams.

o Containerization:
o Place all solid Fullerene C70 waste into a clearly labeled, durable, and sealable container.

o The container should be made of a material that is compatible with the waste and will not
leak or break.

o Ensure the container is tightly closed to prevent the release of dust or particles.
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e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Fullerene C70," and any other
identifiers required by your institution and local regulations.

e Storage:

o Store the sealed waste container in a designated, secure area away from incompatible
materials.

o The storage area should be well-ventilated.
e Arranging for Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.

o Provide the waste disposal company with a copy of the Fullerene C70 Safety Data Sheet.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Fullerene C70.
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Fullerene C70 Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of Fullerene C70.
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Experimental Protocols

Detailed experimental protocols for the in-laboratory neutralization or degradation of Fullerene
C70 waste are not readily available in scientific literature or safety guidelines. The standard and
recommended practice is to treat all Fullerene C70 waste as hazardous and to arrange for its
disposal through a professional service. This approach ensures the highest level of safety and
compliance with environmental regulations.

By adhering to these procedures, you can ensure the safe handling and disposal of Fullerene
C70, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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